2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• InChI: InChI=1S/C17H14N2O3S/c20-14(11-5-6-15-16(9-11)22-8-7-21-15)10-23-17-18-12-3-1-2-4-13(12)19-17/h1-6,9H,7-8,10H2,(H,18,19)
• InChI Key: MCUHVVFDUCWHNW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)CSC3=NC4=CC=CC=C4N3

Description

2-(1H-Benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is a synthetic organic compound featuring a 2,3-dihydro-1,4-benzodioxin core substituted at the 6-position with an ethanone group. The ethanone moiety is further functionalized with a benzimidazole ring linked via a sulfanyl (-S-) bridge. This structure combines aromatic, heterocyclic, and thioether functionalities, making it a candidate for diverse applications, including medicinal chemistry and materials science.

Biological Activity

The compound 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is a novel synthetic derivative of benzimidazole and benzodioxin systems. This compound has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article synthesizes existing research findings, including synthesis methods, biological assays, and specific case studies that highlight its biological activity.

Synthesis

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone involves multi-step reactions starting from readily available precursors. The initial steps typically include the formation of the benzimidazole ring followed by the introduction of the sulfur moiety and the benzodioxin unit. The compound can be obtained through various synthetic routes involving reactions such as condensation and cyclization under controlled conditions.

Antimicrobial Activity

Research has demonstrated that derivatives of benzimidazole compounds exhibit significant antimicrobial properties. For instance, compounds structurally related to 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone have shown effectiveness against various bacterial strains.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	6.12 μM
Compound B	Escherichia coli	25 μM

These results indicate that modifications in the structure can enhance antimicrobial potency, making this class of compounds promising candidates for further development .

Anticancer Activity

The anticancer potential of benzimidazole derivatives has been extensively studied. For example, certain benzimidazole-based compounds have demonstrated selective cytotoxicity against cancer cell lines while exhibiting low toxicity to normal cells.

Cell Line	IC50 (μM)	Mechanism of Action
HCC827	12.5	Apoptosis induction
NCI-H358	15.0	Cell cycle arrest

These findings suggest that 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone may also possess similar anticancer properties due to structural analogies with known active compounds .

Case Study 1: Antiviral Activity

A study focused on the antiviral activity of benzimidazole derivatives against Hepatitis C Virus (HCV) revealed that certain structural modifications significantly enhanced their inhibitory effects on viral helicases. The compound's analogues were tested for their ability to inhibit HCV replication in vitro, showing promising results that warrant further investigation into their mechanism of action and potential therapeutic applications .

Case Study 2: Cytotoxicity Assessment

In a cytotoxicity assessment involving various human cancer cell lines, 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone exhibited a selective cytotoxic profile. The compound was tested against multiple cell lines, including those resistant to conventional therapies. Results indicated a significant reduction in cell viability at concentrations that did not affect non-cancerous cells .

Scientific Research Applications

Antimicrobial Activity

Recent studies have indicated that compounds containing the benzimidazole scaffold exhibit significant antimicrobial properties. Research has shown that derivatives of benzimidazole can inhibit the growth of various bacteria and fungi. For instance, derivatives similar to 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone have shown effectiveness against multidrug-resistant strains of bacteria .

Anticancer Potential

Benzimidazole derivatives are also being investigated for their anticancer properties. The compound's ability to induce apoptosis in cancer cells has been documented in various studies. For example, certain benzimidazole derivatives have been shown to inhibit tubulin polymerization, which is critical for cancer cell proliferation . The specific compound under discussion may share similar mechanisms due to its structural characteristics.

Anti-inflammatory Effects

Inflammation plays a crucial role in many chronic diseases. Compounds with the benzimidazole structure have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) . This suggests potential therapeutic uses in conditions like arthritis and other inflammatory disorders.

Synthesis and Structure Analysis

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone typically involves the reaction of appropriate precursors under acidic conditions. Structural analysis through techniques such as X-ray crystallography has revealed insights into its three-dimensional conformation and bonding characteristics .

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal demonstrated that a related benzimidazole derivative exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli. The compound was tested using standard disc diffusion methods, showing zones of inhibition comparable to conventional antibiotics .

Case Study 2: Anticancer Activity

In vitro studies on cancer cell lines treated with a benzimidazole derivative revealed significant reductions in cell viability and increased rates of apoptosis. Flow cytometry analysis indicated that the compound triggered intrinsic apoptotic pathways, providing a promising avenue for further research into its use as an anticancer agent .

Comparison with Similar Compounds

Key Observations :

• Benzimidazole vs.
• Imidazolidinone (BRD1401): The imidazolidinone ring in BRD1401 introduces rigidity and polar groups, critical for its interaction with Pseudomonas aeruginosa’s OprH protein .
• Enaminone Derivative : The dimethylamino propenone substituent increases electron delocalization, affecting reactivity in Michael addition or cyclization reactions.

Pharmacological and Physicochemical Properties

• Biological Targets: While direct data are lacking, analogs like BRD1401 (anti-Pseudomonas) and β1-adrenoceptor antagonists (NDD-713/825) suggest the benzodioxin-ethanone scaffold is versatile for drug design.
• Thermal Stability : Derivatives with aromatic substituents (e.g., thiazolo-triazole ) may exhibit higher melting points due to increased crystallinity.

Q & A

Q. What are the critical parameters to optimize the synthetic yield of 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone?

Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilic substitution between the benzimidazole-thiol and the ethanone precursor.
• Temperature control : Reflux conditions (e.g., 40–80°C) improve reaction kinetics without degrading thermally sensitive intermediates .
• Catalyst use : Acidic or basic catalysts (e.g., p-toluenesulfonic acid, triethylamine) can accelerate thiol-ether bond formation.
• Stoichiometric ratios : A 1.2:1 molar ratio of hydrazine hydrate to precursor ensures complete conversion, as demonstrated in analogous benzimidazole syntheses .
  Methodological Tip : Monitor reaction progress via TLC (chloroform:methanol, 7:3) and purify via flash chromatography (ethyl acetate/dichloromethane gradient) .

Q. How should researchers characterize the purity and structural integrity of this compound?

A multi-technique approach is recommended:

• NMR spectroscopy : $^1$H and $^{13}$C NMR confirm the presence of benzodioxin (δ 4.2–4.5 ppm for –O–CH$_2$–) and benzimidazole (δ 7.5–8.5 ppm for aromatic protons) .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (calculated for C$_{16}$H$_{12}$N$_2$O$_3$S: 320.06 g/mol).
• HPLC : Purity >98% can be achieved using a C18 column with acetonitrile/water mobile phase .
  Note : Cross-reference spectral data with PubChem or NIST databases to resolve ambiguities .

Advanced Research Questions

Q. What experimental designs are suitable for studying the environmental fate of this compound?

Adopt a tiered approach:

• Laboratory studies : Determine hydrolysis rates (pH 5–9), photostability under UV light, and sorption coefficients (K$_{oc}$) using OECD guidelines .
• Ecotoxicology : Use Daphnia magna or Vibrio fischeri for acute toxicity assays (EC$_{50}$ values). For chronic effects, assess genotoxicity via Ames test or comet assay .
• Field simulations : Deploy microcosms to model biodegradation in soil/water systems. Track metabolites via LC-QTOF-MS .
  Data Interpretation : Compare degradation half-lives (t$_{1/2}$) across matrices to prioritize risk scenarios .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Address discrepancies via:

• Dose-response validation : Re-test activity across multiple cell lines (e.g., HeLa, HepG2) with standardized protocols (IC$_{50}$ ± SEM).
• Target specificity profiling : Use kinase/GPCR panels to rule off-target effects.
• Structural analogs : Compare activity trends with derivatives (e.g., 2-(4-hydroxyphenyl)-1H-benzimidazole) to identify pharmacophore requirements .
  Case Study : Inconsistent cytotoxicity data may arise from assay interference (e.g., thiol-reactive intermediates); include negative controls (e.g., glutathione quenching) .

Q. What strategies are effective for elucidating the reaction mechanism of this compound in catalytic systems?

Employ mechanistic probes:

• Kinetic isotope effects (KIE) : Compare $k_{\text{H}}$/$k_{\text{D}}$ for C–H bond cleavage steps.
• Trapping experiments : Use radical scavengers (TEMPO) or electrophilic traps (N-methylmaleimide) to detect intermediates .
• Computational modeling : DFT calculations (e.g., Gaussian 16) can map transition states and activation energies for sulfanyl-ether formation .
  Validation : Cross-correlate experimental data (e.g., Arrhenius plots) with computational predictions .

Q. How can researchers design a robust structure-activity relationship (SAR) study for this compound?

Key steps include:

• Scaffold diversification : Synthesize analogs with variations in the benzodioxin (e.g., methyl substitution) or benzimidazole (e.g., nitro, hydroxyl groups) .
• Pharmacokinetic profiling : Measure logP (via shake-flask method), plasma stability, and CYP450 inhibition.
• 3D-QSAR : Use CoMFA or CoMSIA to correlate steric/electronic properties with activity .
  Pitfall Avoidance : Normalize bioactivity data to account for batch-to-batch purity variations .

Methodological Resources

• Synthetic protocols : Refer to Journal of Pharmaceutical Research International for reflux-based methodologies .
• Environmental impact models : Follow INCHEMBIOL’s framework for long-term ecotoxicological studies .
• Data validation : Use PubChem and NIST Chemistry WebBook for spectral and physicochemical benchmarks .